Cas no 51236-70-5 (Carbonothioic dihydrazide, (1-phenylethylidene)-)

• Product name: Carbonothioic dihydrazide, (1-phenylethylidene)-
• CAS No: 51236-70-5
• MF: C₉H₁₂N₄S
• MW: 208.28338
• CID: 362764
• PubChem ID: 3287676

Carbonothioic dihydrazide, (1-phenylethylidene)- Chemical and Physical Properties

Names and Identifiers

• Carbonothioic dihydrazide, (1-phenylethylidene)-
• 1-amino-3-(1-phenylethylideneamino)thiourea
• DTXSID70391078
• 51236-70-5
• AKOS024341051

• Inchi： InChI=1S/C9H12N4S/c1-7(12-13-9(14)11-10)8-5-3-2-4-6-8/h2-6H,10H2,1H3,(H2,11,13,14)/b12-7+
• InChI Key： ZAVOABCZSQBTGB-KPKJPENVSA-N
• SMILES： C1(/C(=N/NC(NN)=S)/C)C=CC=CC=1

Computed Properties

• Exact Mass: 208.07846
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 62.44